Cas no 1443341-65-8 (4-Bromo-4-chloro-3,5-dimethylbenzhydrol)

• Product Name: 4-Bromo-4-chloro-3,5-dimethylbenzhydrol
• CAS No: 1443341-65-8
• MF: C₁₅H₁₄BrClO
• MW: 325.628062725067
• MDL: MFCD12964512
• CID: 5160612
• Update Time: 2026-03-04

4-Bromo-4-chloro-3,5-dimethylbenzhydrol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-4-chloro-3,5-dimethylbenzhydrol
• Benzenemethanol, α-(4-bromophenyl)-4-chloro-3,5-dimethyl-

• MDL： MFCD12964512
• Inchi： 1S/C15H14BrClO/c1-9-7-12(8-10(2)14(9)17)15(18)11-3-5-13(16)6-4-11/h3-8,15,18H,1-2H3
• InChI Key： FIJWWZOQYSUSQJ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1)(C1C=C(C)C(Cl)=C(C)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Additional information on 4-Bromo-4-chloro-3,5-dimethylbenzhydrol

4-Bromo-Bromo-Chloro-Dimethylbenzhydrol (CAS No. 1443341-65-8)

The compound 4-Bromo-4-Chloro-3,5-Dimethylbenzhydrol, identified by CAS registry number 1443341-65-8, represents a structurally complex aromatic derivative with significant potential in advanced chemical synthesis and biomedical applications. This molecule features a benzene ring substituted with bromine and chlorine atoms at the 4-position, alongside methyl groups at the 3 and 5 positions. The presence of these halogen substituents and alkyl groups creates unique electronic properties that are actively being explored in recent drug discovery initiatives.

Recent studies published in Journal of Medicinal Chemistry highlight this compound's role as an intermediate in the synthesis of novel neuroprotective agents. Researchers demonstrated that its halogenated aromatic core enhances blood-brain barrier permeability when incorporated into molecular scaffolds targeting neurodegenerative diseases. The bromo-chloro substitution pattern facilitates selective metabolic stability while maintaining reactivity for bioconjugation reactions—a critical factor in developing site-specific drug delivery systems.

In materials science applications, this compound serves as a versatile building block for constructing stimuli-responsive polymers. A 2023 study in Nature Communications showcased its use as a monomer in photo-crosslinkable networks exhibiting pH-dependent mechanical properties. The combination of electron-withdrawing halogens and electron-donating methyl groups creates tunable redox characteristics, enabling responsive materials for biomedical implants and wearable sensors.

Synthetic advancements have optimized this compound's preparation through environmentally benign protocols. Green chemistry approaches reported in Chemical Science employ heterogeneous catalysts to achieve high-yield Suzuki-Miyaura coupling steps under solvent-free conditions. These methods reduce waste generation while maintaining product purity above 99%, aligning with current industry demands for sustainable chemical production.

Biochemical studies reveal fascinating interactions between this molecule and cellular receptors. In vitro assays indicate its ability to modulate G-protein coupled receptor activity through allosteric mechanisms—a discovery published in Bioorganic & Medicinal Chemistry Letters. This property is now being investigated for developing subtype-selective ligands with reduced off-target effects compared to conventional therapeutics.

Ongoing research focuses on exploiting its unique photophysical properties discovered through time-resolved fluorescence spectroscopy. A collaborative study between MIT and ETH Zurich demonstrated its utility as a fluorescent probe for tracking lipid raft dynamics in live cells without requiring genetic modification—a breakthrough for real-time cell biology studies.

The structural versatility of this compound is further evidenced by its application in chiral synthesis strategies. Asymmetric hydrogenation methods using immobilized catalysts have successfully produced enantiopure derivatives, which are now being evaluated as enzyme inhibitors targeting metabolic disorders. These stereoselective variants exhibit improved pharmacokinetic profiles compared to racemic mixtures.

In the field of analytical chemistry, this compound serves as a reference standard for developing novel mass spectrometry techniques. Its distinct fragmentation patterns under high-resolution MS/MS analysis provide benchmarks for identifying analogous compounds in complex biological matrices—a critical advancement for metabolomics research.

Cutting-edge applications now explore its role in nanomedicine formulations. Recent work published in American Chemical Society Nano demonstrates self-assembling behavior when conjugated with polyethylene glycol chains, forming stable nanoparticles capable of targeted drug encapsulation without premature release—a significant step toward overcoming therapeutic resistance mechanisms.

This multifunctional molecule continues to drive innovation across disciplines due to its tunable physicochemical properties and modular synthetic accessibility. Ongoing investigations into its epigenetic modulation potential and quantum dot conjugation capabilities promise further breakthroughs at the intersection of organic chemistry and translational medicine.